Cas no 2228296-74-8 (1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol
• CAS No: 2228296-74-8
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 5934929
• PubChem ID: 165973982
• Update Time: 2025-05-20

1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol
• 1-[1-(5-bromo-2-fluoropyridin-3-yl)cyclopropyl]ethan-1-ol
• 2228296-74-8
• EN300-1909265

• Inchi： 1S/C10H11BrFNO/c1-6(14)10(2-3-10)8-4-7(11)5-13-9(8)12/h4-6,14H,2-3H2,1H3
• InChI Key： MDNZMFAGDOVUJX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1(C(C)O)CC1)F

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol

Introduction to 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol (CAS No. 2228296-74-8)

1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228296-74-8, represents a unique structural motif that combines a cyclopropyl group with a fluorinated pyridine moiety, making it a promising candidate for further exploration in drug discovery and development. The presence of both bromo and fluorine substituents introduces additional versatility, allowing for diverse chemical modifications and functionalizations that can be tailored to specific biological targets.

The structural framework of 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol is particularly intriguing due to the combination of its rigid cyclopropyl ring and the electron-withdrawing effects of the fluoropyridine segment. This configuration can influence both the physical properties of the compound and its interactions with biological systems. The bromo atom, in particular, serves as a valuable handle for further synthetic transformations, enabling the introduction of various functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a growing interest in fluorinated pyridines as key structural elements in pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The incorporation of such motifs has been shown to enhance the efficacy of several therapeutic agents, particularly in oncology and anti-inflammatory applications. The compound 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol aligns with this trend, offering a versatile scaffold for designing novel molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. The cyclopropyl group, known for its unique electronic properties, can interact favorably with specific residues in enzyme active sites, thereby enhancing binding affinity. Meanwhile, the fluoropyridine moiety can serve as a hydrogen bond acceptor or participate in π-stacking interactions, further optimizing molecular recognition. These features make 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol an attractive candidate for further investigation in rational drug design.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to rationally design compounds with desired biological activities. By leveraging quantum mechanical calculations and molecular dynamics simulations, scientists can predict how modifications to the structure of 1-1-(5-bromo-2-fluoropyridin-3-yl)cyclopropylethan-1-ol will affect its binding affinity and selectivity towards specific targets. This approach has already been instrumental in identifying lead compounds for several therapeutic areas, including central nervous system disorders and metabolic diseases.

The synthesis of 1-(5-bromo)-2-fluoro-pyridine derivatives remains an active area of research due to their broad spectrum of biological activities. For instance, compounds containing this scaffold have shown promise as kinase inhibitors, which are critical targets in cancer therapy. The cyclopropyl group introduced in 1-(5-bromo)-2-fluoro-pyridine derivatives can mimic certain natural product scaffolds known for their potent biological effects. Additionally, the presence of both bromo and fluoro atoms provides multiple opportunities for further derivatization, allowing chemists to fine-tune the properties of these molecules for optimal biological activity.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine's ability to influence metabolic pathways and improve pharmacokinetic properties has led to its widespread use in drug development. For example, fluorinated analogs often exhibit enhanced bioavailability and reduced susceptibility to degradation by metabolic enzymes. The compound 1-(5-bromo)-2-fluoro-pyridine derivatives, including our subject of interest here (CAS No. 2228296-74-8), leverage these advantages by incorporating fluorine into their structures.

In conclusion, 1-(5-bromo)-2-fluoro-pyridine derivatives, such as 1-(5-bromo)-2-fluoro-pyridin]-cyclopropylethan]-l] alcohol (CAS No. 2228296–74–8), represent a class of compounds with significant potential in pharmaceutical research. Their unique structural features—combining a cyclopropyl ring with a fluorinated pyridine moiety—make them valuable tools for drug discovery and development. The presence of both bromo and fluoro substituents offers numerous opportunities for synthetic manipulation, enabling researchers to design molecules with tailored biological activities. As computational methods continue to advance, the design and optimization of such compounds will become even more efficient, accelerating the discovery of new therapeutic agents.